Tert-butyl 4-({3-[4-(dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}methyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[[3-[4-(dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C21H30N4O3/c1-21(2,3)27-20(26)25-12-10-15(11-13-25)14-18-22-19(23-28-18)16-6-8-17(9-7-16)24(4)5/h6-9,15H,10-14H2,1-5H3
• InChI Key: QXPBITCKHBPNHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC2=NC(=NO2)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C21H30N4O3
• Molecular Weight: 386.5 g/mol
• CAS No.: 1986367-40-1

Description

Tert-butyl 4-({3-[4-(dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C21H30N4O3 and its molecular weight is 386.496. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of structurally similar compounds involve advanced organic synthesis techniques, including condensation reactions and characterization through spectroscopy and crystallography. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate through a condensation reaction showcases the compound's complex structure and potential for further chemical modification (Sanjeevarayappa et al., 2015). This process is crucial for developing new compounds with potential applications in drug design and material science.

Intermediate for Anticancer Drugs

Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate is an important intermediate for small molecule anticancer drugs. The synthesis method reported for this compound highlights its role in the development of novel therapeutic agents, demonstrating the potential of similar compounds in contributing to cancer treatment strategies (Zhang et al., 2018).

Biological Evaluation

Research on compounds with the tert-butyl piperidine-1-carboxylate moiety also includes evaluating their biological activities. For example, certain derivatives have been explored for their antibacterial and anthelmintic activities, revealing moderate effectiveness in these applications (Sanjeevarayappa et al., 2015). Such studies are fundamental for discovering new drugs and understanding the biological relevance of these chemical structures.

Enzymatic Reactions and Metabolite Identification

The metabolic pathways and enzymatic reactions involving similar compounds have been studied, providing insights into their pharmacokinetics and potential therapeutic applications. For instance, the investigation of enzymatic C-demethylation in rat liver microsomes highlights the metabolic fate of these compounds, which is crucial for drug development and safety assessments (Yoo et al., 2008).

Mechanism of Action

Target of Action

Similar compounds have been used in the preparation of azetidine and piperidine carbamates , suggesting potential targets could be enzymes or receptors that interact with these structures.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information . .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .